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Compound of Interest

Compound Name:
2-Morpholinecarboxamide

hydrochloride

CAS No.: 1185296-76-7

Cat. No.: B1421197

Get Quote

CAS: 1185296-76-7 | Formula:

| MW: 166.61 g/mol

Executive Summary
2-Morpholinecarboxamide hydrochloride serves as a critical chiral scaffold in the synthesis

of PI3K/mTOR inhibitors and other heterocyclic pharmaceutical agents. Its amphiphilic nature

and dual hydrogen-bonding capacity (donor/acceptor) necessitate precise spectroscopic

characterization to distinguish it from its regioisomers and hydrolysis products (e.g.,

morpholine-2-carboxylic acid).

This guide provides a definitive spectroscopic fingerprint (MS, IR, NMR) and the causal logic

behind the signal assignments, ensuring rapid validation of compound integrity in drug

development workflows.
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Before interpreting spectra, one must understand the ionization state. In the hydrochloride

form, the morpholine nitrogen (N4) is protonated (

), creating a cation that significantly influences chemical shifts and vibrational modes compared
to the free base.

Analytical Workflow Strategy
The following diagram outlines the logical flow for validating this specific salt form, prioritizing

non-destructive techniques.
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Figure 1: Sequential validation workflow ensuring molecular weight confirmation prior to

structural elucidation.

Mass Spectrometry (ESI-MS) Profiling
Objective: Confirm molecular weight and fragmentation pattern.

In Electrospray Ionization (ESI), the hydrochloride salt dissociates. The spectrum is dominated

by the protonated free base cation

.
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Parameter Value Interpretation

Ionization Mode ESI (+)
Soft ionization preserves the

molecular ion.

Parent Ion 131.15 m/z

Corresponds to Free Base (

) +

.

Adducts 153.1 m/z (Common trace sodium

adduct).

Fragment 114.1 m/z
Loss of

(17 Da) from primary amide.

Mechanistic Insight
The detection of m/z 131.15 confirms the core structure. The absence of a strong signal at

166.6 (the salt weight) is expected in MS; the chloride counter-ion (

) is "silent" in positive mode but can be verified via Silver Nitrate (

) precipitation or Ion Chromatography (IC) if strict salt stoichiometry is required.

Vibrational Spectroscopy (FT-IR)
Objective: Verify functional groups and salt formation.

The IR spectrum of the hydrochloride salt is distinct from the free base due to the ammonium

band and the shift in the amide carbonyl.

Diagnostic Bands (ATR Method)
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Frequency (

)
Functional Group Assignment & Causality

3100 – 2800 Stretch

Broad, strong. Overlaps C-H

stretches. Diagnostic of the

amine salt (quaternized

nitrogen).

3450, 3300 Amide

Two medium spikes.

Asymmetric and symmetric

stretching of the primary

amide.

1685 – 1695 Amide I (C=O)

Strong. Carbonyl stretch.

Shifted slightly higher than

secondary amides due to

electron withdrawal by the

morpholine oxygen.

1590 – 1610 Amide II (N-H)
Medium. N-H bending

vibration.

1100 – 1120 C-O-C Ether
Strong. Characteristic

morpholine ring ether stretch.

Nuclear Magnetic Resonance (NMR)
Characterization
Objective: Definitive structural proof and purity assessment.

Solvent Choice:DMSO-

is mandatory.

Why?

causes rapid exchange of the amide (

) and ammonium (
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) protons, making them invisible. DMSO preserves these signals, allowing for confirmation of
the salt form.

1H NMR Data (400 MHz, DMSO- )
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Shift (

ppm)
Multiplicity Integral Assignment

Structural
Context

9.40 – 9.80 Broad s 2H

Diagnostic.

Protons on the

ring nitrogen.

Broad due to

quadrupolar

relaxation of

.

7.65, 7.45 Two s 1H each

Primary amide

protons are non-

equivalent due to

restricted rotation

of the C-N bond.

4.15 dd 1H C2-H

The chiral center

methine.

Deshielded by

the adjacent

Oxygen and

Carbonyl.

3.95 – 3.80 m 1H C6- Ether-adjacent

proton.

3.75 – 3.60 m 1H C6-
Ether-adjacent

proton

(diastereotopic).

3.40 – 3.20 m 2H C3-H

Nitrogen-

adjacent. Shifted

downfield by the

positive charge

on N4.

3.10 – 2.90 m 2H C5-H
Nitrogen-

adjacent.
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13C NMR Data (100 MHz, DMSO- )
168.5 ppm (C=O): The carbonyl carbon is the most deshielded signal.

73.2 ppm (C2): The methine carbon adjacent to oxygen and the carbonyl.

63.5 ppm (C6): The methylene carbon adjacent to oxygen.

43.8 ppm (C3): Methylene adjacent to the ammonium nitrogen.

41.2 ppm (C5): Methylene adjacent to the ammonium nitrogen.

Experimental Protocol: Salt Formation &
Purification
Context: If you possess the free base or a crude reaction mixture, this protocol ensures the

isolation of the high-purity hydrochloride salt described above.

Reagents
Crude 2-Morpholinecarboxamide (Free Base)

4M HCl in Dioxane (anhydrous)

Ethanol (Absolute) and Diethyl Ether (

)

Step-by-Step Methodology
Dissolution: Dissolve 1.0 g (7.68 mmol) of crude free base in 10 mL of absolute Ethanol.

Ensure complete dissolution; mild heating (40°C) is permissible.

Acidification: Cool the solution to 0°C in an ice bath. Dropwise, add 2.5 mL of 4M HCl in

Dioxane (10 mmol, 1.3 eq) under vigorous stirring.

Observation: A white precipitate should begin to form immediately as the polarity changes.
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Crystallization: Stir at 0°C for 30 minutes, then slowly add 20 mL of cold Diethyl Ether to

drive precipitation to completion.

Isolation: Filter the white solid via vacuum filtration (Buchner funnel).

Washing: Wash the filter cake with

(2 x 10 mL) to remove excess HCl and organic impurities.

Drying: Dry under high vacuum (0.1 mbar) at 40°C for 4 hours.

Yield: Expected yield >90%.[1]

Storage: Hygroscopic. Store in a desiccator at -20°C.

Synthesis Logic Diagram
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Figure 2: Salt formation mechanism relying on solubility differentials between the neutral amine

and the ionic hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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